![molecular formula C16H24N2OS B5883914 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine](/img/structure/B5883914.png)
1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine
Overview
Description
1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been found to have potential applications in scientific research due to its unique properties. In
Mechanism of Action
The mechanism of action of 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine is not fully understood. However, it has been found to act as a partial agonist at the serotonin receptor. It has also been found to have affinity for other neurotransmitter receptors, including the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine has been found to have a number of biochemical and physiological effects. It has been found to increase the release of serotonin, dopamine, and norepinephrine in the brain. It has also been found to increase the activity of certain brain regions, including the prefrontal cortex and amygdala.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine in lab experiments is its unique pharmacological profile. It has been found to have a high affinity for the serotonin receptor, making it a useful tool compound for studying the function of this receptor. However, one limitation of using this compound is its potential toxicity. It has been found to be toxic to certain cell lines at high concentrations.
Future Directions
There are a number of future directions for research on 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine. One direction is to further explore its potential as a treatment for depression and anxiety disorders. Another direction is to investigate its potential as a tool compound for studying the function of other neurotransmitter receptors. Additionally, research could be conducted to better understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine can be achieved through a multi-step reaction process. The starting material for the synthesis is ethyl piperazine-1-carboxylate, which is reacted with 2-isopropylthiobenzoyl chloride in the presence of a base to yield 1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine.
Scientific Research Applications
1-ethyl-4-[2-(isopropylthio)benzoyl]piperazine has been found to have potential applications in scientific research. It has been used as a tool compound for studying the function of the serotonin receptor. It has also been found to have potential as a treatment for depression and anxiety disorders.
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-(2-propan-2-ylsulfanylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2OS/c1-4-17-9-11-18(12-10-17)16(19)14-7-5-6-8-15(14)20-13(2)3/h5-8,13H,4,9-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVRPXMATZNIYBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC=CC=C2SC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethylpiperazin-1-yl)-(2-propan-2-ylsulfanylphenyl)methanone | |
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